N-cyclopropyl-2,6-difluoro-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: N-cyclopropyl-2,6-difluoro-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C15H15F2NO2S2/c16-13-4-1-5-14(17)15(13)22(19,20)18(11-6-7-11)9-8-12-3-2-10-21-12/h1-5,10-11H,6-9H2
• InChI Key: DGGGPXWADZWTAF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CCC2=CC=CS2)S(=O)(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C15H15F2NO2S2
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds like CYCLO often involves complex organic chemistry reactions. For instance, pinacol boronic esters are highly valuable building blocks in organic synthesis. Protodeboronation, a process not well developed, has been reported for 1°, 2°, and 3° alkyl boronic esters utilizing a radical approach. This process, paired with a Matteson–CH2–homologation, allows for formal anti-Markovnikov alkene hydromethylation.

Scientific Research Applications

Novel Pharmaceutical Compounds

Research has focused on the synthesis and characterization of various sulfonamide derivatives, including structures similar to "N-cyclopropyl-2,6-difluoro-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide", to evaluate their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. For example, a study by Küçükgüzel et al. (2013) explored the synthesis of celecoxib derivatives and their evaluation for multiple therapeutic activities, highlighting the versatility of sulfonamide frameworks in drug discovery (Küçükgüzel et al., 2013).

Chemical Synthesis Methods

Advancements in chemical synthesis techniques have been demonstrated through the development of sulfonamide derivatives. Ruff et al. (2016) described the base-free transfer hydrogenation of ketones using Cp*Ir(pyridinesulfonamide)Cl precatalysts, showcasing the utility of sulfonamide compounds in facilitating novel catalytic reactions (Ruff et al., 2016).